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Compound of Interest

Bis(cyclopentadienyl)hafnium
dichloride

cat. No.: B8691220

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, handling protocols, and emergency
procedures for working with hafnocene dichloride (CAS No. 12116-66-4). Adherence to these
guidelines is critical to ensure personnel safety and minimize laboratory hazards.

Physicochemical and Hazard Data

Hafnocene dichloride is a solid organometallic compound that requires careful handling due to
its hazardous properties.[1] The following tables summarize its key characteristics and
associated hazards.

Table 1: Physicochemical Properties of Hafnocene Dichloride
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Property Value Reference
CAS Number 12116-66-4 [2][3]
Molecular Formula C10H10Cl2Hf [3114]
Molecular Weight 379.58 g/mol [3]

Beige to white crystalline
Appearance _ [1][5]
powder/solid

Melting Point 230 - 233 °C (446 - 451.4 °F) [1]

Sensitivity Moisture sensitive [3]

Table 2: GHS Hazard Identification and Precautionary Statements
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Hazard Class

GHS Classification

Hazard Statement

Precautionary
Statement
Examples

Skin Irritation

Category 2

H315: Causes skin
irritation[2][4][6]

P280: Wear protective
gloves.[2][3]
P302+P352: IF ON
SKIN: Wash with
plenty of water.[2][3]

Eye Irritation

Category 2A

H319: Causes serious
eye irritation[2][4][6]

P280: Wear eye
protection/face
protection.[3]
P305+P351+P338: IF
IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue
rinsing.[2][3]

Respiratory Irritation

STOT SE 3

H335: May cause
respiratory irritation[2]

[3]L6]

P261: Avoid breathing
dust.[2][3]
P304+P340: IF
INHALED: Remove
person to fresh air and
keep comfortable for
breathing.[2][3]

Organ Toxicity

STOT SE 2

H371: May cause
damage to organs
(Liven)[4]

P260: Do not breathe
dust/fume/gas/mist/iva
pors/spray.[4]
P308+P311: IF
exposed or
concerned: Call a
POISON
CENTER/doctor.
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Table 3: Toxicity Data

Exposure Route Species Dose Reference

Intravenous LD50 Mouse 100 mg/kg [7]

To the best of our knowledge, the chemical, physical, and toxicological properties have not
been thoroughly investigated.[3]

Experimental Protocols for Safe Handling

The following protocols outline the necessary precautions for handling hafnocene dichloride in
a laboratory setting.

« Engineering Controls: Always handle hafnocene dichloride inside a certified chemical fume
hood to minimize inhalation exposure.[2] For procedures with a high likelihood of generating
dust, use a glovebox or a closed system.[4] A safety shower and eye wash station must be
readily accessible.[4]

o Personal Protective Equipment (PPE): The following PPE must be worn at all times when
handling this chemical.

Table 4: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

) Chemical-impermeable gloves Prevents skin contact and
Hand Protection o o
(e.g., nitrile). irritation.[2][3]

Tightly fitting safety goggles
] with side-shields. A face shield Protects against serious eye
Eye/Face Protection ) o
may be required for splash irritation.[2][4]

hazards.

Protects against skin contact
Body Protection A flame-resistant lab coat. and contamination of personal
clothing.[2]

A NIOSH-approved respirator ]
) ] ) o Prevents respiratory tract
Respiratory Protection is required if dust cannot be o
irritation.[2]
controlled at the source.

Preparation: Before handling, review the Safety Data Sheet (SDS).[3] Ensure the chemical
fume hood is functioning correctly. Don all required PPE as specified in Table 4.

Weighing: Conduct all weighing operations within a fume hood or a containment enclosure to
prevent the dispersion of dust.[4] Use non-sparking tools to handle the container.[2]

Transfer: Transfer the chemical carefully to minimize dust generation. If transferring to a
reaction vessel, do so under a stream of inert gas (e.g., Argon or Nitrogen) as the compound
IS moisture-sensitive.

Cleaning: Clean any residual dust from the spatula and weighing vessel with a solvent-
moistened wipe inside the fume hood. Dispose of the wipe as hazardous waste.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[2][4]

Storage: Store hafnocene dichloride in its original, tightly closed container in a dry, cool, and
well-ventilated area.[2][3] The storage area should be locked.[2][4] Store under an inert gas
atmosphere to prevent degradation from moisture.
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» Disposal: Dispose of unused hafnocene dichloride and any contaminated materials as

hazardous waste.[2] All waste must be placed in sealed, properly labeled containers. Follow

all local, regional, and national regulations for chemical waste disposal.[4]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

Table 5: Emergency First Aid Procedures

Exposure Route

First Aid Protocol

Inhalation

Immediately move the affected person to fresh
air. If breathing is difficult, administer oxygen. If
the person is not breathing, provide artificial

respiration. Seek immediate medical attention.

[2](3]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected skin area with plenty of soap
and water. If skin irritation occurs, seek medical
attention.[2][4]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek
immediate medical attention from an
ophthalmologist.[2][3]

Ingestion

Do NOT induce vomiting. Rinse the mouth
thoroughly with water. Never give anything by
mouth to an unconscious person. Call a Poison
Control Center or seek immediate medical

attention.[2]

o Evacuate: Immediately alert personnel in the vicinity and evacuate the area.[2]

o Ventilate: Ensure the area is well-ventilated, but avoid actions that could disperse the dust.
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» Protect: Do not re-enter without appropriate PPE, including respiratory protection.[2]
» Contain: Prevent the spill from spreading and entering drains.[3][4]

o Clean-up: Carefully sweep the solid material into a suitable container for hazardous waste
disposal.[4] Avoid generating dust. Use spark-proof tools for collection.[2]

o Decontaminate: Clean the spill area thoroughly with soap and water.

» Dispose: Collect all contaminated materials in a sealed, labeled container for hazardous
waste disposal.[2]

Visual Workflows

The following diagrams illustrate key safety workflows for handling hafnocene dichloride.
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General Safe Handling Workflow

1. Preparation
Review SDS
Don Full PPE

2. Weighing & Transfer
Inside Fume Hood
Use Inert Atmosphere

3. Reaction Setup
Maintain Ventilation
Monitor for Leaks

4. Post-Reaction
Safe Quenching
Workup Procedures

5. Waste Disposal
Segregate Hazardous Waste
Label Container Correctly

6. Decontamination
Clean Glassware & Surfaces
Remove PPE Correctly

Click to download full resolution via product page

Caption: A workflow for the safe handling of hafnocene dichloride.
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Hafnocene Dichloride Spill Response

1. Alert Others

Evacuate Immediate Area

2. Assess Spill Size
& Immediate Risk

Minor Spill Major Spill
(Manggeable) (Unmanageable)

3. Don Appropriate PPE
(Gloves, Goggles, Respirator)

Call Emergency Response

(For large/uncontrolled spills)

4. Contain Spill
Prevent entry to drains

5. Collect Material
Sweep carefully (no dust)
Use non-sparking tools

6. Decontaminate Area
Wash with soap and water

7. Dispose of Waste
Seal in labeled container

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Safe Handling
of Hafnocene Dichloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8691220#safety-precautions-for-working-with-
hafnocene-dichloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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